Cas no 2679930-48-2 (benzyl N-(2R)-1-hydroxypent-4-en-2-ylcarbamate)

• Product Name: benzyl N-(2R)-1-hydroxypent-4-en-2-ylcarbamate
• CAS No: 2679930-48-2
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5652288
• PubChem ID: 165909026
• Update Time: 2025-05-21

benzyl N-(2R)-1-hydroxypent-4-en-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl (R)-(1-hydroxypent-4-en-2-yl)carbamate
• benzyl N-(2R)-1-hydroxypent-4-en-2-ylcarbamate

• Inchi： 1S/C13H17NO3/c1-2-6-12(9-15)14-13(16)17-10-11-7-4-3-5-8-11/h2-5,7-8,12,15H,1,6,9-10H2,(H,14,16)/t12-/m1/s1
• InChI Key： GTBHYXMTBFLBJA-GFCCVEGCSA-N
• SMILES： C(C1C=CC=CC=1)OC(=O)N[C@@H](CO)CC=C

Additional information on benzyl N-(2R)-1-hydroxypent-4-en-2-ylcarbamate

Benzyl N-(2R)-1-Hydroxypent-4-en-2-ylcarbamate (CAS No. 2679930-48-2): A Comprehensive Overview

Benzyl N-(2R)-1-hydroxypent-4-en-2-ylcarbamate, identified by the CAS registry number 2679930-48-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyl group attached to a carbamate moiety. The stereochemistry at the 2R position plays a crucial role in determining its biological activity and chemical reactivity. Recent studies have highlighted its potential applications in drug development, particularly in the modulation of enzyme activity and as a precursor for more complex molecules.

The synthesis of benzyl N-(2R)-1-hydroxypent-4-en-2-ylcarbamate involves a multi-step process that typically begins with the preparation of the corresponding alcohol. This alcohol is then converted into an activated intermediate, such as an imidazolide or mixed carbonate, before undergoing nucleophilic substitution with benzylamine. The stereochemistry at the 2R position is carefully controlled during this process to ensure high enantiomeric purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and stereochemistry of the final product.

One of the most intriguing aspects of this compound is its ability to act as a substrate for various enzymes, particularly those involved in catalytic processes. For instance, recent research has demonstrated its utility as a substrate for serine hydrolases, where it serves as a tool to study enzyme kinetics and inhibition mechanisms. The benzyl group in the molecule contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets. This property makes it an attractive candidate for drug delivery systems and bioavailability studies.

In terms of applications, benzyl N-(2R)-1-hydroxypent-4-en-2-ylcarbamate has shown promise in the development of prodrugs and targeted drug delivery systems. Prodrugs are inactive compounds that are metabolized within the body to release the active drug. The carbamate group in this compound can be designed to cleave under specific physiological conditions, releasing the active moiety at the desired site of action. This approach minimizes systemic toxicity and enhances therapeutic efficacy, making it particularly valuable in oncology and infectious disease treatments.

Recent advancements in computational chemistry have also shed light on the molecular interactions of benzyl N-(2R)-1-hydroxypent-4-en-2-ylcarbamate with biological targets. Molecular docking studies have revealed that the compound exhibits favorable binding affinities with several enzymes, including those involved in signal transduction pathways. These findings suggest that it could serve as a lead compound for designing novel inhibitors or modulators of these enzymes.

The stereochemistry at the 2R position is critical for determining the compound's biological activity. Studies have shown that the (R)-enantiomer exhibits superior enzymatic activity compared to its (S)-counterpart, underscoring the importance of chirality in drug design. This enantioselectivity is not only relevant for therapeutic applications but also for industrial processes where high enantiomeric purity is required.

In conclusion, benzyl N-(2R)-1-hydroxypent-4-en-2-ylcarbamate (CAS No. 2679930-48-2) is a versatile compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structure, stereochemical properties, and biological activity make it an invaluable tool for advancing our understanding of enzyme mechanisms and developing innovative therapeutic agents.